ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate
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Ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate is a heterocyclic compound categorized within the oxadiazole family. Its chemical structure features a five-membered ring containing two nitrogen atoms and one oxygen atom, with a chlorine atom substituted at the fifth carbon position. The compound also includes an ethyl ester group attached to the second carbon, characterized by the carboxylate functional group. The molecular formula for this compound is CHClNO, and it has a molecular weight of approximately 176.56 g/mol .
- Hydrolysis: The ester bond in the compound is susceptible to hydrolysis under acidic or basic conditions, leading to the formation of ethanol and 5-chloro-1,3,4-oxadiazole-2-carboxylic acid.
- Nucleophilic Substitution: The chlorine atom can be replaced by nucleophiles under suitable reaction conditions, allowing for further functionalization of the compound.
The synthesis of ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate typically involves the reaction of appropriate starting materials through methods such as:
- Condensation Reactions: Utilizing carboxylic acids and hydrazines in the presence of activating agents to form the oxadiazole ring.
- Chlorination: Introducing chlorine at the fifth position through electrophilic substitution reactions after forming the oxadiazole core .
Ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate has potential applications in various fields:
- Pharmaceuticals: As a building block for developing new drugs due to its biological activity.
- Agriculture: Potential use as a pesticide or herbicide due to its antimicrobial properties.
- Materials Science: Application in creating novel materials with specific properties derived from its unique structure .
Several compounds share structural similarities with ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate. Here are some notable examples:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| 5-Chloro-1,3,4-Oxadiazole | Chlorine at position 5; lacks carboxylate group | Simpler structure; potential for different reactivity |
| Ethyl 2-Carboxyphenyl Oxadiazole | Contains phenyl group instead of chlorine | Different biological activity profile |
| 5-Methyl-1,3,4-Oxadiazole | Methyl substitution at position 5 | Variation in steric hindrance affecting reactivity |
Ethyl 5-chloro-1,3,4-oxadiazole-2-carboxylate stands out due to its unique combination of chlorine substitution and carboxylate functionality that may enhance its solubility and reactivity compared to other similar compounds .
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Cl2O2S
